7-Benzyl-3-methyl-8-sulfanyl-3,7-dihydro-1H-purine-2,6-dione
7-Benzyl-3-methyl-8-sulfanyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
126118-64-7
VCID:
VC0402308
InChI:
InChI=1S/C13H12N4O2S/c1-16-10-9(11(18)15-12(16)19)17(13(20)14-10)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,14,20)(H,15,18,19)
SMILES:
CN1C2=C(C(=O)NC1=O)N(C(=S)N2)CC3=CC=CC=C3
Molecular Formula:
C13H12N4O2S
Molecular Weight:
288.33g/mol
7-Benzyl-3-methyl-8-sulfanyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 126118-64-7
Main Products
VCID: VC0402308
Molecular Formula: C13H12N4O2S
Molecular Weight: 288.33g/mol
| CAS No. | 126118-64-7 |
|---|---|
| Product Name | 7-Benzyl-3-methyl-8-sulfanyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C13H12N4O2S |
| Molecular Weight | 288.33g/mol |
| IUPAC Name | 7-benzyl-3-methyl-8-sulfanylidene-9H-purine-2,6-dione |
| Standard InChI | InChI=1S/C13H12N4O2S/c1-16-10-9(11(18)15-12(16)19)17(13(20)14-10)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,14,20)(H,15,18,19) |
| Standard InChIKey | PVYIYJBOOYMALO-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)NC1=O)N(C(=S)N2)CC3=CC=CC=C3 |
| Canonical SMILES | CN1C2=C(C(=O)NC1=O)N(C(=S)N2)CC3=CC=CC=C3 |
| Solubility | 43.2 [ug/mL] |
| PubChem Compound | 824412 |
| Last Modified | Nov 11 2021 |
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